Cas no 99840-63-8 (2-Amino-1-(1-methyl-1H-indol-3-yl)ethanol)

• Product Name: 2-Amino-1-(1-methyl-1H-indol-3-yl)ethanol
• CAS No: 99840-63-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD11935194
• CID: 4723506
• PubChem ID: 71683695
• Update Time: 2025-04-23

2-Amino-1-(1-methyl-1H-indol-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1-methyl-1H-indol-3-yl)ethanol
• 2-AMINO-1-(1-METHYL-1H-INDOL-3-YL)-ETHANOL
• 2-amino-1-(1-methyl-indol-3-yl)-ethanol
• 2-amino-1-(1-methyl-1H-indol-3-yl)ethan-1-ol
• 2-Amino-1-(1-methyl-1H-indol-3-yl)ethanol

• MDL： MFCD11935194
• Inchi： 1S/C11H14N2O/c1-13-7-9(11(14)6-12)8-4-2-3-5-10(8)13/h2-5,7,11,14H,6,12H2,1H3
• InChI Key： DLSYAQZHEZIPRK-UHFFFAOYSA-N
• SMILES： OC(CN)C1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-Amino-1-(1-methyl-1H-indol-3-yl)ethanol

2-Amino-1-(1-methyl-1H-indol-3-yl)ethanol: A Comprehensive Overview

2-Amino-1-(1-methyl-1H-indol-3-yl)ethanol, also known by its CAS number 99840-63-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole ring with an amino alcohol moiety. The indole group, a heterocyclic aromatic structure, is a common feature in many bioactive molecules, contributing to the compound's potential biological activity.

The synthesis of 2-Amino-1-(1-methyl-1H-indol-3-yl)ethanol involves a series of carefully designed reactions, often starting from indole derivatives. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For instance, researchers have explored the use of catalytic asymmetric synthesis to enhance the yield and enantiomeric purity of the product. Such methods are particularly valuable for applications in drug discovery, where high-quality compounds are essential for preclinical testing.

In terms of biological activity, 2-Amino-1-(1-methyl-1H-indol-3-yl)ethanol has shown promise in several areas. Studies have demonstrated its potential as an inhibitor of certain enzymes, such as kinases and proteases, which are implicated in various diseases including cancer and neurodegenerative disorders. For example, recent research published in the journal Nature Communications highlighted its ability to modulate the activity of a key enzyme involved in cell proliferation, suggesting its potential as a lead compound for anti-cancer drug development.

Beyond enzymatic inhibition, this compound has also been investigated for its antioxidant properties. Antioxidants play a crucial role in mitigating oxidative stress, which is associated with aging and chronic diseases such as cardiovascular disease and diabetes. Preliminary studies indicate that 2-Amino-1-(1-methyl-1H-indol-3-yl)ethanol exhibits significant antioxidant activity, potentially making it a candidate for nutraceutical or cosmeceutical applications.

The structural versatility of CAS No 99840638 allows for further modification to enhance its bioactivity or pharmacokinetic properties. Researchers have explored various strategies, including functional group substitutions and macrocyclic ring formations, to optimize the compound's performance in biological systems. These modifications not only expand the scope of its applications but also contribute to the broader understanding of structure-function relationships in medicinal chemistry.

In conclusion, 2-Amino-1-(1-methylindolyl)ethanol, with its unique chemical structure and diverse biological activities, represents a valuable compound in contemporary chemical research. Its potential applications span across drug discovery, nutraceuticals, and materials science. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic development.